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Ligupurpuroside A: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Ligupurpuroside A, a phenylethanoid glycoside primarily isolated from the leaves of

Ligustrum purpurascens and Ligustrum robustum, has garnered significant scientific interest

due to its diverse pharmacological activities. This technical guide provides an in-depth overview

of the physical, chemical, and biological properties of Ligupurpuroside A. It includes a

summary of its physicochemical characteristics, detailed experimental protocols for its isolation

and biological evaluation, and an exploration of its known signaling pathways. This document is

intended to serve as a comprehensive resource for researchers and professionals engaged in

natural product chemistry, pharmacology, and drug discovery.

Physicochemical Properties
Ligupurpuroside A is a white amorphous powder.[1] While a specific melting point and density

have not been definitively reported in the available literature, its molecular and other physical

characteristics are well-documented.
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Property Value Reference

Molecular Formula C35H46O19 [ChemFaces Data]

Molecular Weight 770.73 g/mol [ChemFaces Data]

CAS Number 147396-01-8 [ChemFaces Data]

Physical State Powder [ChemFaces Data]

Solubility
Soluble in DMSO, Pyridine,

Methanol, Ethanol
[ChemFaces Data]

Chemical Structure and Spectral Data
The structure of Ligupurpuroside A has been elucidated through spectroscopic methods,

including 1H-NMR and 13C-NMR.[2]

(Note: Specific spectral data peaks (NMR, IR, Mass Spectrometry) for Ligupurpuroside A are

not readily available in the public domain and would typically be found in primary research

articles focusing on its isolation and characterization.)

Biological Activities and Signaling Pathways
Ligupurpuroside A exhibits a range of biological activities, with its antioxidant, hypolipidemic,

and enzyme inhibitory properties being the most extensively studied.

Antioxidant Activity
Ligupurpuroside A has demonstrated significant antioxidant properties. It is effective in

preventing the peroxyl free radical-induced oxidation of α-tocopherol in human low-density

lipoprotein (LDL).[2][3] Its antioxidant capacity is comparable to that of the well-known green

tea antioxidant, (-)-epicatechin gallate.[2][3] This activity is dose-dependent.[2][3]

Hypolipidemic Activity
Ligupurpuroside A has been shown to possess hypolipidemic effects. It can significantly

inhibit lipid accumulation in HepG2 cells at a concentration of 50 µmol/L.[4] The mechanism
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underlying this activity involves the activation of the hepatic AMP-activated protein kinase

(AMPK)-sterol regulatory element-binding protein-1c (SREBP-1c) pathway.[4]

The activation of AMPK by Ligupurpuroside A leads to the suppression of downstream

lipogenic genes, thereby reducing lipid synthesis and accumulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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